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Introduction

Kelch-like ECH-associated protein 1 (KEAP1) is a critical substrate adaptor protein that plays a

central role in the cellular response to oxidative and electrophilic stress.[1] It is best known as a

negative regulator of the transcription factor NRF2 (Nuclear factor erythroid 2-related factor 2).

[1][2] Under basal conditions, KEAP1 targets NRF2 for ubiquitination and subsequent

degradation by the proteasome, keeping its activity low.[1][3] Upon exposure to stress, specific

cysteine residues in KEAP1 are modified, leading to a conformational change that inhibits

NRF2 ubiquitination.[1] This allows NRF2 to accumulate, translocate to the nucleus, and

activate the transcription of a wide array of cytoprotective genes.[4][5]

Given its pivotal role in cellular homeostasis and its dysregulation in diseases like cancer and

neurodegenerative disorders, studying the interactions and post-translational modifications of

KEAP1 is of great interest to researchers.[2][6][7] Immunoprecipitation (IP) and co-

immunoprecipitation (Co-IP) are invaluable techniques for isolating KEAP1 and its binding

partners from complex cell lysates to investigate these processes.[8]

Principle of the Assay

Immunoprecipitation utilizes a specific primary antibody to bind to a target protein (KEAP1) in a

cell or tissue lysate. This antibody-protein complex is then captured from the solution using an

immobilized support, typically Protein A or Protein G beads, which bind to the Fc region of the

antibody. After a series of washes to remove non-specifically bound proteins, the target protein

and its interactors (in a Co-IP) are eluted from the beads and can be analyzed by various
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downstream applications, such as Western blotting, mass spectrometry, or enzyme activity

assays.

Applications

Studying Protein-Protein Interactions (Co-IP): Identify and validate proteins that interact with

KEAP1, such as its primary target NRF2 or other regulators like p62/SQSTM1.[9]

Investigating Post-Translational Modifications (PTMs): Isolate KEAP1 to analyze its

ubiquitination, phosphorylation, or glycosylation status under different cellular conditions.[10]

Monitoring Protein-Ligand Interactions: Assess the ability of small molecule inhibitors or

activators to disrupt or stabilize the KEAP1-NRF2 interaction.[3][11]

KEAP1 Signaling and IP Workflow Diagrams
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KEAP1-NRF2 Signaling Pathway
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KEAP1 Immunoprecipitation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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